(2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H20N2O2/c1-24-17-8-9-19-18(13-17)16(14-22-19)11-12-21-20(23)10-7-15-5-3-2-4-6-15/h2-10,13-14,22H,11-12H2,1H3,(H,21,23)/b10-7+
• InChI Key: IYDXCCUTILFHLE-JXMROGBWSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)/C=C/C3=CC=CC=C3
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)C=CC3=CC=CC=C3

Description

(2E)-N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide is a synthetic cinnamamide derivative featuring a 5-methoxyindole moiety linked via an ethyl group to a trans-cinnamamide scaffold. The compound’s structure combines the aromaticity of the phenyl group with the bioactivity-associated indole system, modified by a methoxy substituent at position 3. This design leverages the pharmacological relevance of both indole derivatives (e.g., serotonin analogs) and cinnamamide-based compounds, which are known for anti-inflammatory, antimicrobial, and neuroactive properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 5-methoxyindole and 3-phenylprop-2-enoyl chloride.

Formation of Intermediate: The 5-methoxyindole is reacted with an appropriate alkylating agent to introduce the ethyl group, forming 2-(5-methoxy-1H-indol-3-yl)ethylamine.

Amidation Reaction: The intermediate is then subjected to an amidation reaction with 3-phenylprop-2-enoyl chloride under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding quinones.

Reduction: The double bond in the phenylprop-2-enamide group can be reduced to form saturated amides.

Substitution: The indole moiety can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of saturated amides.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of (2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide involves its interaction with specific molecular targets. The indole moiety may interact with biological receptors or enzymes, modulating their activity. The compound’s effects could be mediated through pathways involving signal transduction, gene expression, or metabolic processes.

Biological Activity

The compound (2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide is a derivative of cinnamamide known for its potential biological activities, particularly in the context of neurological disorders. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{ 2E N 2 5 methoxy 1H indol 3 yl ethyl 3 phenylprop 2 enamide}$$

This structure highlights the presence of an indole moiety, which is significant for its biological interactions.

Biological Activity Overview

Research indicates that compounds similar to (2E)-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide exhibit various biological activities, including:

• Anticonvulsant Activity :
  • Various cinnamamide derivatives have shown promising anticonvulsant effects in animal models. For example, related compounds demonstrated efficacy in models such as the maximal electroshock test and the 6-Hz psychomotor seizure model .
  • The compound's mechanism may involve modulation of GABAergic neurotransmission, which is crucial for seizure control.
• Cytotoxicity and Safety :
  • In vitro studies using cell lines like HepG2 and H9c2 have assessed the cytotoxicity of related compounds. Results indicated that these compounds were safe at concentrations up to 100 µM .
• Structure-Activity Relationships (SAR) :
  • Research has identified key structural features that influence the biological activity of cinnamamide derivatives. For instance, variations in the phenyl ring substituents and the length of the olefin linker significantly affect anticonvulsant properties .

Case Studies

• Anticonvulsant Efficacy :
  • A study reported that a closely related compound, S(+)-(2E)-N-(2-hydroxypropyl)-3-phenylprop-2-enamide (KM-568), exhibited significant anticonvulsant activity with an ED50 value of 13.21 mg/kg in a genetic model of epilepsy . The compound was effective in increasing seizure thresholds and reducing seizure frequency in treated animals.

Model	ED50 (mg/kg)	Route
Maximal Electroshock	44.46 (mice, i.p.)	Intraperitoneal
6-Hz Psychomotor Seizure	71.55 (mice, i.p.)	Intraperitoneal
Corneal Kindled Mouse	79.17	Intraperitoneal

• Safety Profile :
  • The Ames test indicated that KM-568 did not exhibit mutagenic properties, suggesting a favorable safety profile for further development .

Comparison with Similar Compounds

5-Hydroxyindole Derivatives

• N-(2-(5-Hydroxy-1H-indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide (): Replaces the 5-methoxy group with a 5-hydroxy substituent and incorporates a naproxen-derived naphthalene moiety.

Non-Methoxylated Indole Derivatives

• (2E)-N-[2-(1H-Indol-3-yl)ethyl]-3-phenylprop-2-enamide ():
  • Lacks the 5-methoxy group, simplifying the indole system.
  • Retains the cinnamamide backbone, suggesting retained anti-inflammatory or antimicrobial activity but with altered pharmacokinetics due to reduced lipophilicity .

Tryptamine-Alkyne Hybrids

• N,N-Diallyl-5-methoxytryptamine (5-MeO-DALT) (): Shares the 5-methoxyindole core but replaces the cinnamamide with a diallylamine group. Known as a psychedelic compound with serotonin receptor (5-HT) affinity, highlighting the critical role of the ethylamide linker in differentiating neuroactivity from anti-inflammatory effects .

Cinnamamide Derivatives with Varied Aromatic Substitutions

N-Arylcinnamamides

• (2E)-N-(2,6-Dibromophenyl)-3-phenylprop-2-enamide ():

  • Substitutes the indole-ethyl group with a halogenated aryl ring.
  • Demonstrates potent NF-κB inhibition (anti-inflammatory) and antimicrobial activity against Staphylococcus aureus (MIC = 27.47 µM), outperforming parental cinnamic acid .
  • Key Difference : Bulky halogen substituents enhance lipophilicity and target engagement compared to the methoxyindole analog.

• (2E)-N-[3,5-Bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide ():

  • Features electron-withdrawing trifluoromethyl groups on the aryl ring.
  • Exhibits high lipophilicity (log k = 0.9667) and dual antistaphylococcal/antitubercular activity (MIC = 22.27 µM), suggesting substituent-driven bioavailability enhancements .

Hybrid Compounds with Alternative Aromatic Systems

• N-(2-(1H-Indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide ():
  • Replaces the phenyl group with a 6-methoxynaphthalene system (naproxen derivative).
  • Targets COX enzymes and serotonin receptors, demonstrating the impact of aromatic system size on multi-target pharmacology .

Comparative Data Table

Compound Name	Molecular Weight	Key Substituents	Biological Activity	Reference Evidence
(2E)-N-[2-(5-Methoxy-1H-indol-3-yl)ethyl]-3-phenylprop-2-enamide	348.41 g/mol	5-Methoxyindole, cinnamamide	Putative anti-inflammatory/neuroactive
N-(2-(5-Hydroxy-1H-indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide	406.47 g/mol	5-Hydroxyindole, naproxen moiety	COX inhibition, serotonin modulation
(2E)-N-(2,6-Dibromophenyl)-3-phenylprop-2-enamide	373.08 g/mol	2,6-Dibromophenyl	NF-κB inhibition (IC ~2 µM), antimicrobial
(2E)-N-[3,5-Bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide	387.28 g/mol	3,5-Bis(trifluoromethyl)phenyl	Antistaphylococcal (MIC = 22.27 µM)
5-MeO-DALT	272.38 g/mol	Diallylamine, 5-methoxyindole	Serotonin receptor agonism